Cas no 2138132-54-2 (2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid)

• Product Name: 2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid
• CAS No: 2138132-54-2
• MF: C₂₇H₂₆BrNO₅
• MW: 524.403047084808
• CID: 6592601
• PubChem ID: 165799610
• Update Time: 2025-05-20

2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138132-54-2
• EN300-658311
• 2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid

• Inchi： 1S/C27H26BrNO5/c1-27(25(30)31,18-11-13-19(28)14-12-18)29(15-16-33-2)26(32)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,24H,15-17H2,1-2H3,(H,30,31)
• InChI Key： IXPUVQSVVLPZSL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)(C)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCOC

Computed Properties

• Exact Mass: 523.09944g/mol
• Monoisotopic Mass: 523.09944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid

Chemical Compound CAS No 2138132-54-2: A Comprehensive Overview

The compound with CAS No 2138132-54-2, named 2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology, materials science, and advanced chemical synthesis. This compound is characterized by its intricate structure, which includes a 4-bromophenyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a 2-methoxyethyl substituent, all attached to a central propanoic acid backbone.

Recent advancements in chemical synthesis have enabled the precise construction of such molecules, leveraging the unique properties of each functional group. The Fmoc group, for instance, is widely recognized for its role as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound particularly valuable in the development of bioactive molecules and drug delivery systems.

The presence of the 4-bromophenyl group introduces electronic and steric effects that can influence the compound's reactivity and selectivity in various chemical reactions. This substituent also enhances the molecule's ability to participate in aromatic interactions, which is crucial in many biological contexts, such as receptor-ligand binding studies.

Furthermore, the 2-methoxyethyl substituent contributes to the molecule's solubility and stability in different solvents, making it suitable for a wide range of applications. Recent studies have explored the use of similar compounds in the development of advanced materials, including stimuli-responsive polymers and nanomaterials.

In terms of therapeutic applications, this compound has shown promise in preclinical models as a potential modulator of key biological pathways. For instance, research indicates that analogs of this compound may exhibit anti-inflammatory properties by targeting specific enzymes involved in inflammatory responses.

The synthesis of 2-(4-bromophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-methoxyethyl)amino)propanoic acid involves multi-step reactions that highlight the importance of stereocontrol and regioselectivity in organic chemistry. Techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity levels.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of similar compounds to ensure their sustainability and minimize ecological impact. These studies have provided valuable insights into designing eco-friendly chemical processes.

In conclusion, CAS No 2138132-54-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation.